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Introduction
Stripless depilatory waxes, also known as hard waxes, are a popular method for hair removal.

These compositions are applied to the skin in a molten state, allowed to solidify and entrap

hair, and then removed without the need for a separate strip. The efficacy of these waxes is

highly dependent on their rheological and mechanical properties, which are fine-tuned through

the inclusion of various additives. One such critical component is a plasticizer, which imparts

flexibility and reduces brittleness to the solidified wax film.

This document provides detailed application notes and protocols for the use of tribenzyl
citrate as a plasticizer in stripless depilatory compositions. While direct literature on tribenzyl
citrate in this specific application is limited, its function can be extrapolated from the well-

documented use of other citrate esters, such as tributyl citrate and triethyl citrate, in cosmetic

and film-forming formulations.[1][2][3] Tribenzyl citrate is anticipated to enhance the pliability

and adhesion of the wax, preventing it from cracking or breaking during removal and thereby

improving the efficiency of hair removal and user comfort.
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In the context of a stripless depilatory wax, which is essentially a hot-melt adhesive, tribenzyl
citrate is expected to function as a key modifying agent.[4][5] Its primary roles are

hypothesized to be:

Plasticization: By integrating into the polymer matrix of the wax (typically composed of

rosins, resins, and waxes), tribenzyl citrate increases the flexibility of the cooled wax film.[6]

[7] This prevents the wax from becoming brittle and breaking upon removal, ensuring a clean

and efficient epilation.

Viscosity Modification: The addition of a plasticizer can alter the viscosity of the molten wax,

potentially allowing for a lower application temperature and improved spreadability.[8]

Adhesion Control: Plasticizers can influence the adhesive properties of the formulation,

promoting adhesion to the hair while minimizing adhesion to the skin, which can reduce pain

and skin irritation.[9]

Solvency: As a good solvent, tribenzyl citrate can aid in the homogeneous mixing of the

various components of the wax formulation, ensuring a stable and consistent product.[1]

Formulations
The following table presents hypothetical formulations for stripless depilatory waxes, illustrating

the potential inclusion levels of tribenzyl citrate. These are starting point formulations for

research and development purposes.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.specialchem.com/adhesives/guide/hot-melt-adhesives
https://www.hbfuller.com/en/blog/thegluetalkblog/2024/august/what-is-a-hot-melt-adhesive
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://austendirect.co.uk/what-are-plasticizers-and-what-do-they-do-in-adhesives/
https://www.buehnen.de/international/blog/2024/06/18/plasticisers-a-challenge-for-bonding/
https://www.specialchem.com/adhesives/guide/plasticizers-selection-for-adhesives-and-sealants
https://bellomag.com/the-best-hard-wax-a-professionals-guide-to-superior-hair-removal/
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.nbinno.com/article/plasticizers/role-tributyl-citrate-cosmetics-fragrances-ve
https://www.benchchem.com/product/b1659042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingredient Function
Formulation 1

(Control)

Formulation 2

(with Tribenzyl

Citrate)

Formulation 3

(High

Plasticizer)

Glyceryl

Rosinate

Film Former /

Adhesion
60% 55% 50%

Beeswax
Plasticizer /

Thickener
20% 20% 20%

Paraffin Wax
Thickener /

Structure
15% 15% 15%

Tribenzyl Citrate Plasticizer 0% 5% 10%

Titanium Dioxide
Opacifier /

Colorant
2% 2% 2%

Chamomile

Extract
Soothing Agent 1% 1% 1%

Fragrance Aesthetic q.s. q.s. q.s.

Total 100% 100% 100%

Experimental Protocols
Preparation of Stripless Depilatory Wax
Objective: To prepare a homogeneous stripless depilatory wax composition.

Materials:

Glyceryl Rosinate

Beeswax

Paraffin Wax

Tribenzyl Citrate
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Titanium Dioxide

Chamomile Extract

Fragrance

Heating mantle with a stirrer

Beaker

Spatula

Procedure:

Combine the glyceryl rosinate, beeswax, and paraffin wax in the beaker.

Heat the mixture to 85-95°C using the heating mantle while stirring continuously until all

components are melted and a homogeneous mixture is formed.

Reduce the temperature to 75-80°C.

Slowly add the tribenzyl citrate to the molten mixture while stirring.

Add the titanium dioxide, chamomile extract, and fragrance, and continue to stir until the

mixture is uniform.

Pour the molten wax into a suitable container and allow it to cool to room temperature.

Evaluation of Physicochemical Properties
Objective: To characterize the physical and chemical properties of the prepared wax

formulations.

Methods:
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Parameter Method Description

Melting Point USP <741> Dropping Point

The temperature at which the

wax becomes fluid enough to

drop from a nipple under

controlled conditions.

Viscosity Rotational Viscometer

Measure the viscosity of the

molten wax at a specified

temperature (e.g., 70°C) to

assess its flow characteristics.

Hardness Penetrometer

Measure the depth of

penetration of a standard

needle into the solidified wax

under a known load to

determine its hardness.

Flexibility Film Bend Test

A thin film of the wax is cast

and allowed to solidify. The film

is then bent over a mandrel of

a specific diameter to assess

its flexibility and resistance to

cracking.

Performance Evaluation
Objective: To assess the hair removal efficacy and user comfort of the stripless wax.

Methods:
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Parameter Method Description

Setting Time Stopwatch

Measure the time it takes for

the applied wax to become

non-tacky and ready for

removal after application to the

skin.

Hair Removal Efficacy Hair Count

Apply the wax to a defined

area of skin with hair. After

removal, count the number of

hairs removed versus the

number of hairs remaining in

the treated area.

Skin Adhesion Subjective Scoring

Assess the degree of wax

residue left on the skin after

removal on a scale of 1 (no

residue) to 5 (significant

residue).

Pain Perception Visual Analog Scale (VAS)

Subjects rate the pain

experienced during wax

removal on a scale of 0 (no

pain) to 10 (worst possible

pain).

Skin Irritation Visual Assessment

Evaluate the treated skin for

erythema (redness) and

edema (swelling) at 1, 24, and

48 hours post-application.

Safety Considerations
Citrate esters, including tributyl and triethyl citrate, are generally considered safe for use in

cosmetic products when used within recommended concentrations.[2][10] They are recognized

for their low toxicity and non-irritating potential.[3] However, as with any cosmetic ingredient, it

is recommended to conduct a patch test before full application, especially for individuals with
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sensitive skin.[3] The Cosmetic Ingredient Review (CIR) has assessed the safety of several

acetylated alkyl citrates and found them to be safe as used in cosmetics.[11]

Visualizations
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Stripless Depilatory Wax
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Click to download full resolution via product page

Caption: Core components of a stripless depilatory wax formulation.

Start: Prepare Wax Formulations

Physicochemical Testing
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Safety Assessment
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End: Final Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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